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Compound of Interest

Compound Name: Tracazolate hydrochloride

Cat. No.: B1662250

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tracazolate hydrochloride is a pyrazolopyridine derivative that acts as a modulator of the
GABA-A receptor, exhibiting anxiolytic and anticonvulsant properties.[1][2] For in vitro and in
vivo studies, dimethyl sulfoxide (DMSOQO) is a common solvent for preparing stock solutions of
tracazolate hydrochloride. This document provides a detailed protocol for the dissolution of
tracazolate hydrochloride in DMSO, along with data on solubility and stability to ensure
accurate and reproducible experimental results.

Quantitative Data Summary

The solubility of tracazolate hydrochloride in DMSO allows for the preparation of
concentrated stock solutions. The stability of these solutions is critical for maintaining the
compound's integrity over time.
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Parameter Value Unit Notes Source
o Sonication is
Solubility in
100 mg/mL recommended to  [1]
DMSO
aid dissolution.
2934 mM [1]
Use of newly
opened, non-
hygroscopic
DMSO is
125 mg/mL [3]
recommended.
Ultrasonic
assistance is
needed.
366.73 mM [3]
Store for up to 3
Powder Storage -20°C [1]
years.
Stock Solution Stable forup to 1
-80°C [1]
Storage year.
Stable for up to 6
-80°C [3]
months.
Stable for up to 1
-20°C [3]

month.

Experimental Protocols

Materials

e Tracazolate hydrochloride powder (CAS: 1135210-68-2)

o Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
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Vortex mixer

Bath sonicator

Calibrated pipettes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 100 mM Tracazolate
Hydrochloride Stock Solution

This protocol describes the preparation of a 100 mM stock solution of tracazolate
hydrochloride (Molecular Weight: 340.85 g/mol ) in DMSO.

e Preparation:

o Equilibrate the tracazolate hydrochloride powder to room temperature before opening
the vial to prevent condensation.

o Ensure that the DMSO used is of high purity and has low water content, as hygroscopic
DMSO can affect solubility.[3]

e Weighing:

o Accurately weigh the desired amount of tracazolate hydrochloride powder. For example,
to prepare 1 mL of a 100 mM stock solution, weigh out 34.085 mg of the compound.

o For small quantities, it is advisable to dissolve the entire contents of the manufacturer's
vial to avoid inaccuracies associated with weighing small masses.

¢ Dissolution:

o Add the appropriate volume of DMSO to the vial containing the tracazolate
hydrochloride powder. For the example above, add 1 mL of DMSO.

o Vortex the solution vigorously for 1-2 minutes to facilitate initial mixing.

e Sonication:
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o To ensure complete dissolution, place the vial in a bath sonicator.

o Sonicate the solution for 10-15 minutes.[1][3] Visually inspect the solution to ensure no
particulate matter remains. If crystals are still present, continue sonication in 5-minute
intervals.

o Storage:

o Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid
repeated freeze-thaw cycles.

o For long-term storage (up to 1 year), store the aliquots at -80°C.[1] For short-term storage
(up to 1 month), -20°C is acceptable.[3]

Safety Precautions

o Always handle tracazolate hydrochloride and DMSO in a well-ventilated area or a
chemical fume hood.

o Wear appropriate personal protective equipment, including gloves, a lab coat, and safety
glasses.

 DMSO can facilitate the absorption of other chemicals through the skin, so extra caution
should be taken to avoid skin contact. In case of contact, wash the affected area thoroughly
with water.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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